2,3-Dihydro-2-oxo-4,N,N-trimethyl-1H-imidazole-5-carboxamide

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: N,N,5-trimethyl-2-oxo-1,3-dihydroimidazole-4-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-4-5(6(11)10(2)3)9-7(12)8-4/h1-3H3,(H2,8,9,12)
• InChI Key: SJMKZMIOXQATIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=O)N1)C(=O)N(C)C

Description

2,3-Dihydro-2-oxo-4,N,N-trimethyl-1H-imidazole-5-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.8 g (0.1 mol) of N,N-dimethyl-2-(hydroxyimino)-3-oxobutanamide in 400 ml of ethanol and 100 ml of 2N hydrochloric acid over 2 g of catalyst (5% palladium on charcoal) is hydrogenated in a Paar shaker until 1 molar equivalent of hydrogen is taken up (3-5 hours). The catalyst is removed by filtration. A solution of 16.2 g (0.2 mol) of potassium cyanate in 80 ml of water is added, the solution is refluxed for 1 hour and concentrated until the product crystallizes. Recrystallization from 50% aqueous ethanol gives the title compound, m.p. 244°-246° C. (dec).